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Compound of Interest

Compound Name: NSC666715

Cat. No.: B1680242 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of the antineoplastic agent NSC666715, chemically identified as

Rucaparib, is crucial for maintaining laboratory safety, protecting personnel, and ensuring

environmental compliance. Rucaparib is classified as a hazardous substance with potential

reproductive toxicity, acute oral toxicity, and skin and eye irritation. Therefore, it must be

managed as hazardous cytotoxic waste. Under no circumstances should this compound or any

contaminated materials be disposed of in regular trash or down the sanitary sewer system.

Personal Protective Equipment (PPE) and Handling
Precautions
Before initiating any disposal procedures, it is imperative to handle Rucaparib with appropriate

personal protective equipment to prevent exposure.
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PPE Item Specification

Gloves
Chemical-resistant nitrile gloves. Double-gloving

is recommended.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat/Gown
A disposable, low-permeability gown should be

worn.

Respiratory Protection

A NIOSH-approved respirator is necessary

when handling the powder form or when there is

a risk of aerosolization. All handling of the solid

compound should be performed in a certified

chemical fume hood.

Step-by-Step Disposal Protocol
Adherence to the following procedural steps is mandatory for the safe disposal of Rucaparib

and associated waste.

Step 1: Waste Segregation

All items that have come into direct contact with Rucaparib are considered hazardous waste

and must be segregated at the point of generation. This includes:

Unused or expired pure compound (powder).

Solutions containing Rucaparib.

Contaminated laboratory consumables (e.g., vials, pipette tips, flasks, tubes, weigh boats).

Contaminated PPE (e.g., gloves, disposable gowns, bench paper).

Materials used for spill cleanup.

Step 2: Waste Containment and Labeling
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Proper containment and clear labeling are critical for safe storage and transport.

Solid Waste: Collect all contaminated solid waste in a designated, puncture-resistant

container with a secure lid. The container should be lined with a heavy-duty plastic bag.

Liquid Waste: Collect all aqueous and solvent-based solutions containing Rucaparib in a

dedicated, leak-proof, and chemically compatible container. This container should be clearly

marked and stored in secondary containment to prevent spills.

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed directly

into a designated sharps container for hazardous chemical waste. Do not recap, bend, or

break needles.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Rucaparib (NSC666715)," and the appropriate hazard pictograms

(e.g., health hazard, exclamation mark).

Step 3: Decontamination of "Empty" Containers

Containers that held pure Rucaparib must be decontaminated before disposal.

Triple-rinse the container with a suitable solvent (e.g., methanol or ethanol).

Collect the rinsate as hazardous liquid waste.

After triple-rinsing and allowing it to air dry, deface the original label.

Dispose of the decontaminated container as directed by your institution's Environmental

Health and Safety (EHS) department.

Step 4: Storage

Store all sealed and labeled hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be away from general laboratory

traffic and incompatible materials.

Step 5: Final Disposal
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The final disposal of Rucaparib waste must be handled by your institution's EHS department or

a licensed hazardous waste contractor. The required method of disposal is high-temperature

incineration to ensure the complete destruction of the cytotoxic compound.[1] Do not attempt to

transport or dispose of this waste through any other means.

Hazard Classification and Disposal Summary
The following table summarizes the key hazard classifications for Rucaparib (NSC666715) and

their implications for disposal.[2][3]

Hazard Classification GHS Category Relevance to Disposal

Reproductive Toxicity Category 2

Mandates handling as

hazardous waste to prevent

exposure and environmental

contamination.[2][3]

Acute Toxicity (Oral) Category 4

Reinforces the need for strict

containment to prevent

accidental ingestion.[2]

Skin Irritation Category 2

Requires the use of

appropriate PPE to prevent

skin contact.[2]

Eye Irritation Category 2A

Requires the use of eye

protection to prevent serious

eye irritation.[2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

Irritation)

Necessitates handling in a

ventilated enclosure to prevent

inhalation.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Rucaparib.
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Caption: Logical workflow for the disposal of Rucaparib (NSC666715).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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